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Compound of Interest

Compound Name: (2-Chloroethoxy)methanediol

CAS No.: 71501-28-5

Cat. No.: B12660888 Get Quote

This guide outlines the operational safety and disposal protocols for (2-
Chloroethoxy)methanediol (CAS 71501-28-5).

Advisory for Researchers: This compound is a chemically unstable hemiacetal. In aqueous

environments or upon improper storage, it hydrolyzes to release 2-Chloroethanol (Ethylene

Chlorohydrin) and Formaldehyde.[1][2] Consequently, safety protocols must address the

hazards of these breakdown products, particularly the extreme dermal toxicity of 2-

chloroethanol.[1][2]

Part 1: Chemical Identity & Hazard Mechanism
You are likely handling this compound as a reactive intermediate or a degradation product of

MEM-Cl (2-Methoxyethoxymethyl chloride) or CEM-Cl analogs. Understanding its

decomposition is vital for safety.
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Property Detail

Chemical Name (2-Chloroethoxy)methanediol

CAS Number 71501-28-5

Molecular Formula C₃H₇ClO₃

Functional Class Hemiacetal / Geminal Diol Ether

Primary Hazard
Fatal in contact with skin (due to 2-

Chloroethanol release)

RCRA Implications
Decomposes to U037 (2-Chloroethanol) and

U122 (Formaldehyde)

Decomposition Pathway (The "Silent Hazard")
The "diol" functionality implies a hydrated aldehyde. Upon contact with moisture or slightly

acidic conditions, the molecule collapses.[1][2]
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Figure 1:Hydrolytic decomposition pathway. Note that the primary acute risk comes from 2-

Chloroethanol (LD50 Dermal ~67 mg/kg), which permeates standard nitrile gloves.[1][2]

Part 2: Immediate Containment & PPE
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CRITICAL WARNING: Standard laboratory nitrile gloves provide insufficient protection against

2-chloroethanol breakthrough.

Hand Protection: You must use Silver Shield® (EVOH/PE laminate) or Viton® gloves. If

these are unavailable, double-glove with thick nitrile (>8 mil) and change immediately upon

splash, but this is a compromise, not a standard.[1][2]

Respiratory Protection: Work strictly within a certified chemical fume hood. If handling large

volumes (>500 mL) outside a hood, a full-face respirator with organic vapor cartridges (OV)

and formaldehyde filters is required.[1][2]

Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shield recommended for

pouring operations.

Part 3: Disposal Workflow
Do not dispose of this chemical down the drain. It is a halogenated organic that will trigger

sewer violations and potential toxicity events downstream.

Step 1: Waste Segregation
Segregate this waste into the Halogenated Organic Solvent stream.

Do Not Mix With: Strong oxidizers (peroxides, nitric acid) or strong bases.[1][2] Mixing with

bases can generate ethylene oxide (explosive/toxic) from the 2-chloroethanol component.

pH Adjustment: If the waste is aqueous and acidic, neutralize to pH 6–8 using Sodium

Bicarbonate (

) slowly to minimize volatilization of formaldehyde.[1]

Step 2: Containerization & Labeling
Use High-Density Polyethylene (HDPE) or glass containers.

Label Requirements:

Chemical Name: "Waste (2-Chloroethoxy)methanediol / 2-Chloroethanol"
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Hazard Checkboxes: [x] Toxic [x] Carcinogen [x] Flammable (if in organic solvent)

RCRA Codes: Label as U037 (2-Chloroethanol) and U122 (Formaldehyde) if the pure

substance is being discarded.

Step 3: Final Disposal (Incineration)
The only acceptable destruction method is high-temperature incineration equipped with a

scrubber to capture the hydrogen chloride (HCl) gas generated during combustion.
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Figure 2:Decision tree for proper waste stream segregation and final disposal.

Part 4: Emergency Spill Procedures
Evacuate: Clear the immediate area.
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PPE Up: Don Silver Shield gloves and respiratory protection.

Absorb: Use a non-combustible absorbent (Vermiculite or Clay).[3] Do not use paper towels

(formaldehyde reacts with cellulose; chloroethanol is flammable).

Clean: Wash the area with a mild soap solution. Collect all wash water as hazardous waste

(Halogenated).

Report: Notify your EHS officer immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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